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Compound of Interest

Compound Name: 6-Quinolinecarboxylic acid

Cat. No.: B082417

An In-depth Technical Guide to the Safe Handling of 6-Quinolinecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Quinolinecarboxylic acid is a versatile heterocyclic building block with significant
applications in medicinal chemistry and organic synthesis.[1] It serves as a crucial intermediate
in the development of various bioactive molecules, including potential anti-inflammatory and
antimicrobial agents.[1] Its unique chemical structure, featuring a quinoline ring, makes it a
valuable component in the synthesis of novel therapeutic compounds and other materials like
dyes and pigments.[1] As with any reactive chemical intermediate, a thorough understanding of
its properties and associated hazards is paramount to ensure the safety of laboratory
personnel and the integrity of research outcomes. This guide provides a comprehensive
overview of the safety protocols, handling procedures, and emergency responses necessary
for the responsible use of 6-Quinolinecarboxylic acid in a professional research environment.

Section 1: Chemical Identification and Physical
Properties

A foundational aspect of safe chemical handling is the accurate identification of the substance
and a clear understanding of its physical characteristics. These properties inform storage
conditions, appropriate handling techniques, and emergency response strategies.
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Property Value Source(s)
IUPAC Name quinoline-6-carboxylic acid [2]
Synonyms 6-Quinolinecarboxylic acid [3]
CAS Number 10349-57-2 [21[31[4]
Molecular Formula C10H7NO:2 [21[3114]
Molecular Weight 173.17 g/mol [1][2][4]
Appearance Wh.ite crystalline powder / ae
Solid
Melting Point 291-296 °C [11[4115]
Purity Typically = 98% [1][3][6]
Storage Temperature Store in a cool place (0-8°C 6]

recommended)

Section 2: Hazard Identification and Toxicology

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 6-Quinolinecarboxylic acid is classified as a hazardous substance.[2][4]
Understanding these hazards is critical for risk assessment and the implementation of
appropriate safety controls.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

- H302: Harmful if swallowed.[6]
Acute Toxicity, Oral Category 4

[7]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Category 2
[718]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o
Irritation irritation.[2][7][8]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[2][7][8]

Source(s):[2][6][7][8]
Pictogram:

Signal Word:Warning[2][6]

Toxicological Profile

e Inhalation: May cause irritation to the respiratory tract.[2][8] Symptoms can include coughing
and shortness of breath.

o Skin Contact: Causes skin irritation, which may manifest as redness, itching, and
inflammation.[2][8]

o Eye Contact: Causes serious eye irritation.[2][8] Direct contact can lead to redness, pain,
and potential damage if not promptly addressed.

 Ingestion: Harmful if swallowed.[6][7]

o Carcinogenicity & Mutagenicity: There is currently no information available to indicate that 6-
Quinolinecarboxylic acid is a carcinogen or mutagen.[8] However, the toxicological
properties have not been fully investigated, warranting a cautious approach.[8]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls with appropriate PPE, is
essential to minimize exposure risk.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate personnel from the chemical hazard.
o Ventilation: Always handle 6-Quinolinecarboxylic acid in a well-ventilated area.[4][8] For

procedures that may generate dust, a certified chemical fume hood is mandatory to prevent
inhalation of airborne patrticles.

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[8][9]

Personal Protective Equipment (PPE): The Final Barrier

PPE must be selected based on the specific hazards of the material and the procedure being
performed.
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Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Chemical safety goggles or a

full-face shield.

Standard safety glasses are
insufficient. Chemical safety
goggles provide a seal around
the eyes to protect against
dust and splashes.[8] A face
shield should be used in
situations with a higher risk of

splashing.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Gloves must be inspected for
integrity before each use. Use
proper glove removal
technique to avoid skin contact
with the outer surface. Dispose
of contaminated gloves
immediately after use in
accordance with laboratory

procedures.

Skin & Body Protection

Laboratory coat. Additional

protective clothing as needed.

Alab coat prevents
contamination of personal
clothing. For larger quantities
or tasks with a higher risk of
spillage, chemically resistant
aprons or coveralls may be

necessary.

Respiratory Protection

NIOSH-approved dust

respirator.

A respirator is required when
engineering controls are
insufficient or during
emergency situations, such as
cleaning up a large spill.
Personnel must be fit-tested

and trained in its use.[10]
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Section 4: Safe Handling and Storage Protocols

Adherence to standardized protocols is crucial for preventing accidents and ensuring a safe
laboratory environment.

Workflow for Safe Handling of 6-Quinolinecarboxylic
Acid
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Preparation Phase

Review Safety Data Sheet (SDS)

:

Verify Engineering Controls
(Fume Hood, Eyewash Station)

:

Don Appropriate PPE

HandlinL Phase

Weigh Solid in Fume Hood
or Ventilated Enclosure

l

Avoid Dust Generation
and Aerosols

l

Keep Container Tightly Closed
When Not in Use

Post-Han$ing Phase

Decontaminate Work Area

l

Dispose of Waste Properly

l

Remove PPE Correctly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 6-Quinolinecarboxylic acid.
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Step-by-Step Handling Protocol

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure all
engineering controls are functional and don the required PPE as specified in Section 3.

e Handling:

[e]

Avoid contact with skin and eyes.[4]

o

Minimize dust formation and accumulation during weighing and transfer.[4][8][9]

[¢]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

[¢]

Do not eat, drink, or smoke in the work area.[11][12]

e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[8]
o Take off contaminated clothing and wash it before reuse.[8]

o Clean and decontaminate all work surfaces and equipment.

Storage Requirements

» Store in a cool, dry, and well-ventilated place.[13]
» Keep containers tightly closed to prevent moisture contamination.[8][11]
o Store locked up.[8]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[8][13]

Section 5: Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate potential harm.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[4][7][8]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing.
Skin Contact o .
If skin irritation occurs, get medical

advice/attention.[4][8]

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes.[4] Remove contact
Eye Contact lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, seek immediate

medical attention.[8]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.[4][8]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][7][11]

» Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including nitrogen oxides (NOx) and carbon oxides (CO, COz2).[8][13]

» Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][8]

Accidental Release Measures (Spill Response)

A prompt and systematic approach is required to safely manage a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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